Cas no 112933-59-2 (1-Phenazinecarboxylic acid, 6-fluoro-)

• Product Name: 1-Phenazinecarboxylic acid, 6-fluoro-
• CAS No: 112933-59-2
• MF: C₁₃H₇FN₂O₂
• MW: 242.20528626442
• CID: 1200788
• PubChem ID: 13839279
• Update Time: 2025-04-20

1-Phenazinecarboxylic acid, 6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Phenazinecarboxylic acid, 6-fluoro-
• 6-fluorophenazine-1-carboxylic acid
• DTXSID60550930
• 112933-59-2

• Inchi： 1S/C13H7FN2O2/c14-8-4-2-6-10-12(8)16-9-5-1-3-7(13(17)18)11(9)15-10/h1-6H,(H,17,18)
• InChI Key： CCMAAOMJBRIGMO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C1C=CC=C(C(=O)O)C1=N2

Computed Properties

• Exact Mass: 242.04921
• Monoisotopic Mass: 242.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08